Cas no 1219-02-9 (Thiourea,N-(2-methoxyphenyl)-N'-phenyl-)

Thiourea,N-(2-methoxyphenyl)-N'-phenyl- structure
1219-02-9 structure
Product Name:Thiourea,N-(2-methoxyphenyl)-N'-phenyl-
CAS No:1219-02-9
MF:C14H14N2OS
MW:258.338761806488
CID:190169
PubChem ID:1546275
Update Time:2025-04-19

Thiourea,N-(2-methoxyphenyl)-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Thiourea,N-(2-methoxyphenyl)-N'-phenyl-
    • 1-(2-methoxyphenyl)-3-phenylthiourea
    • 1-(2-methoxy-phenyl)-3-phenyl-thiourea
    • AC1LU3V1
    • HMS1762M09
    • N-(2-Methoxy-phenyl)-N'-phenyl-thioharnstoff
    • N-(2-methoxy-phenyl)-N'-phenyl-thiourea
    • N-(o-methoxyphenyl)-N'-phenylthiourea
    • N-2-Methoxyphenyl-N'-phenyl-thioharnstoff
    • NSC191410
    • Oprea1_520056
    • WSMHABKJPAZMKR-UHFFFAOYSA-N
    • 1219-02-9
    • AKOS001046838
    • NSC-191410
    • Z45796187
    • N-phenyl N'-orthomethoxyphenyl thiourea
    • DTXSID80364258
    • N-(2-Methoxyphenyl)-N'-phenylthiourea #
    • 1-(O-Methoxyphenyl)-3-phenyl-2-thiourea
    • AB00048987-01
    • SCHEMBL17956756
    • Inchi: 1S/C14H14N2OS/c1-17-13-10-6-5-9-12(13)16-14(18)15-11-7-3-2-4-8-11/h2-10H,1H3,(H2,15,16,18)
    • InChI Key: WSMHABKJPAZMKR-UHFFFAOYSA-N
    • SMILES: S=C(NC1C=CC=CC=1)NC1C=CC=CC=1OC

Computed Properties

  • Exact Mass: 258.08282
  • Monoisotopic Mass: 258.083
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 65.4Ų

Experimental Properties

  • Density: 1.28
  • Boiling Point: 383.9°C at 760 mmHg
  • Flash Point: 185.9°C
  • Refractive Index: 1.712
  • PSA: 33.29
  • LogP: 3.65010

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